Cas no 1862515-27-2 (Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl-)

• Product Name: Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl-
• CAS No: 1862515-27-2
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5253677
• Update Time: 2025-05-24

Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl-

• Inchi： 1S/C11H20N2O/c1-3-13(9-4-7-12-8-9)10(14)11(2)5-6-11/h9,12H,3-8H2,1-2H3
• InChI Key： UXGCUNNDEATRRX-UHFFFAOYSA-N
• SMILES： C1(C)(C(N(CC)C2CCNC2)=O)CC1

Additional information on Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl-

Research Briefing on Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl- (CAS: 1862515-27-2)

Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl- (CAS: 1862515-27-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane and pyrrolidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and metabolic pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

The synthesis of Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl- involves a multi-step process that ensures high yield and purity, as reported in recent literature. The compound's structural complexity necessitates precise control over reaction conditions to achieve the desired stereochemistry and functional group compatibility. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's identity and purity, ensuring its suitability for further pharmacological evaluation.

Pharmacological studies have revealed that Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl- exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin pathways. This activity suggests potential applications in the treatment of neurological disorders such as Parkinson's disease, depression, and anxiety. In vitro and in vivo studies have demonstrated the compound's ability to cross the blood-brain barrier, a critical factor for its efficacy in central nervous system (CNS) targets.

In addition to its neurological effects, recent research has explored the compound's role in metabolic regulation. Preliminary data indicate that Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl- may influence insulin sensitivity and glucose metabolism, positioning it as a candidate for the treatment of metabolic syndromes such as type 2 diabetes. These findings are supported by animal models showing improved glycemic control and reduced insulin resistance following administration of the compound.

The safety profile of Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl- has also been a focus of recent investigations. Toxicological studies in rodents have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further studies are required to assess long-term safety and potential drug-drug interactions, particularly in the context of polypharmacy common in the target patient populations.

Looking ahead, the development of Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl- is expected to progress into preclinical and clinical trials, given its promising pharmacological profile. Researchers are particularly interested in optimizing its formulation to enhance bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into therapeutic applications.

In conclusion, Cyclopropanecarboxamide, N-ethyl-1-methyl-N-3-pyrrolidinyl- (CAS: 1862515-27-2) represents a significant advancement in the field of medicinal chemistry. Its dual potential in neurological and metabolic disorders underscores its versatility and therapeutic value. As research continues to unfold, this compound is poised to make a substantial impact on the development of next-generation pharmaceuticals, offering new hope for patients with complex and currently underserved medical conditions.